Cas no 1931944-95-4 (1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine)

1-[(2R)-Azetidin-2-yl]-N,N-dimethyl-methanamine is a chiral azetidine derivative featuring a dimethylamino functional group. This compound is of interest in medicinal chemistry and pharmaceutical research due to its constrained azetidine ring, which imparts rigidity and potential bioactivity. The stereospecific (2R) configuration enhances its utility in asymmetric synthesis and drug development, particularly as a building block for bioactive molecules. Its structural features may improve binding affinity and metabolic stability in target applications. The compound is typically utilized in small-scale synthesis for exploratory research, offering a balance between reactivity and stability. Proper handling under inert conditions is recommended due to potential sensitivity. Analytical characterization is advised to confirm purity and enantiomeric excess.
1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine structure
1931944-95-4 structure
Product Name:1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine
CAS No:1931944-95-4
MF:
MW:
CID:4629913
Update Time:2025-10-29

1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine Chemical and Physical Properties

Names and Identifiers

    • 1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine
    • SMILES: CN(C)C[C@H]1CCN1

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Additional information on 1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine

Comprehensive Overview of 1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine (CAS No. 1931944-95-4)

1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine, with the CAS number 1931944-95-4, is a chiral azetidine derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique azetidine ring coupled with a dimethylamino group, making it a versatile intermediate for drug discovery and development. Its stereospecificity ((2R)-configuration) is particularly valuable for designing enantioselective catalysts and bioactive molecules, aligning with the growing demand for chiral drugs in modern medicine.

In recent years, the interest in small-ring heterocycles like azetidines has surged due to their metabolic stability and conformational rigidity, which enhance drug efficacy. Researchers frequently search for "azetidine derivatives in drug design" or "CAS 1931944-95-4 applications," reflecting its relevance in targeted therapies. The compound’s N,N-dimethyl moiety also contributes to improved blood-brain barrier permeability, a hot topic in neuropharmacology and CNS drug development.

The synthesis of 1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine often involves asymmetric catalysis or enzymatic resolution, methods widely discussed in "green chemistry" forums. Its low molecular weight and high solubility make it suitable for high-throughput screening, addressing the need for fragment-based drug discovery. Additionally, its potential role in GPCR modulation and kinase inhibition aligns with trends in precision medicine and personalized therapeutics.

From an industrial perspective, CAS 1931944-95-4 is often explored for scalable synthesis routes and cost-effective production, key concerns in pharmaceutical manufacturing. Questions like "how to purify 1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine" or "stability under physiological conditions" are common among chemists, highlighting practical challenges. The compound’s logP and pKa values further interest ADME researchers, as they influence drug bioavailability.

In summary, 1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine (1931944-95-4) exemplifies the intersection of structural innovation and therapeutic potential. Its applications span neurology, oncology, and infectious disease research, resonating with current searches for "next-generation drug scaffolds." As the pharmaceutical industry prioritizes chiral purity and sustainable synthesis, this compound remains a focal point for academic and industrial R&D.

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